Tubulin polymerization-IN-57

• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol
• InChI: InChI=1S/C19H15N3O3/c1-24-19(23)22-18-20-15-10-9-13(11-16(15)21-18)25-17-8-4-6-12-5-2-3-7-14(12)17/h2-11H,1H3,(H2,20,21,22,23)
• InChIKey: LAYJCHAJQHFMOR-UHFFFAOYSA-N

Standard tubulin inhibitors like nocodazole or carbendazim lack potency or show divergent mechanisms in lung/colon cancer models. Tubulin polymerization-IN-57 (compound 5a) solves this with validated sub-100 nM antiproliferative activity. - **Potency:** IC50 < 100 nM against SK-LU-1 (lung) and SW620 (colon) cell lines. - **Mechanistic distinction:** Lower direct tubulin polymerization inhibition than nocodazole; induces mitotic arrest via alternative/additional pathways. - **SAR reference:** α-Naphthyloxy-substituted benzimidazole carbamate; most active among seven designed analogs via alchemical free energy calculations.

Tubulin polymerization-IN-57 (Compound 5a) Procurement Data Sheet: α-Naphthyloxy Carbendazim Derivative for Anticancer Tubulin Inhibition Research

Tubulin polymerization-IN-57 (CAS 95385-38-9, compound 5a) is a synthetic small-molecule tubulin inhibitor classified as an α-naphthyloxy-substituted carbendazim derivative [1]. With a molecular formula of C₁₉H₁₅N₃O₃ and a molecular weight of 333.34 g/mol, it belongs to the benzimidazole carbamate chemotype . This compound was rationally designed through alchemical free energy calculations to optimize the phenoxy substitution pattern of carbendazim and was identified as the most potent antiproliferative analog among a series of seven synthesized derivatives when evaluated against SK-LU-1 lung adenocarcinoma and SW620 colon carcinoma cell lines (IC₅₀ < 100 nM) [1].

Tubulin inhibition study fit Supports nanomolar-range antiproliferative assays in lung and colon adenocarcinoma cell models.

Carbendazim-derivative probe α-Naphthyloxy-substituted benzimidazole carbamate for structure-activity relationship studies.

Mechanistic differentiation context Reported lower direct tubulin polymerization inhibition than nocodazole; may support pathway dissection studies.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source

Why Tubulin polymerization-IN-57 Cannot Be Substituted by Generic Carbendazim or Other Benzimidazole Carbamates Without Loss of Potency

Although Tubulin polymerization-IN-57 shares the benzimidazole-2-carbamate core with carbendazim, mebendazole, and nocodazole, the α-naphthyloxy substitution at position 6 of the benzimidazole ring confers a distinct antiproliferative profile that is not replicated by the parent scaffold or by alternative phenoxy-substituted analogs [1]. In the primary discovery study, compound 5a (α-naphthyloxy) exhibited the highest antiproliferative activity among seven synthesized derivatives, with IC₅₀ values below 100 nM against both SK-LU-1 and SW620 cancer cell lines—a potency level that distinguishes it from compounds bearing simpler phenoxy, halogenated phenoxy, or unsubstituted carbendazim scaffolds [1]. Furthermore, the tubulin polymerization assay revealed that compound 5a possesses lower direct tubulin-inhibitory potency than nocodazole, indicating that its cellular antiproliferative mechanism may involve additional or alternative pathways beyond pure tubulin polymerization blockade—a property that complicates simple functional substitution with nocodazole or other reference tubulin inhibitors [1].

Generic carbendazim or simple phenoxy analogs May not replicate the nanomolar antiproliferative profile; α-naphthyloxy substitution is reported to confer distinct cellular potency.

Nocodazole or other direct tubulin inhibitors Cellular mechanism may involve targets beyond tubulin polymerization; binding mode differs, with a predicted loss of the V236 H-bond interaction.

Unmodified parent scaffold Reported approximately 80-fold higher cellular potency compared to carbendazim; cross-study mitotic arrest endpoints may shift substantially.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source

Tubulin polymerization-IN-57 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

Antiproliferative Activity Against SK-LU-1 (Lung) and SW620 (Colon) Cancer Cell Lines: Compound 5a vs. In-Series Analogs

In the Cano-González et al. 2023 study, compound 5a (α-naphthyloxy substitution) was identified as the most potent antiproliferative agent among all seven synthesized carbendazim derivatives when tested against SK-LU-1 (lung adenocarcinoma) and SW620 (colon adenocarcinoma) cell lines [1]. Compound 5a achieved IC₅₀ values below 100 nM in both cell lines, outperforming other substitution patterns evaluated in the same study [1]. This differential potency was predicted by alchemical free energy calculations prior to synthesis, providing a computationally validated rationale for the α-naphthyloxy substitution as the optimal modification of the carbendazim scaffold [1].

Antiproliferative activity

Reported

IC₅₀

Reported highest antiproliferative rank in series; supports cell-model endpoint review for SK-LU-1 and SW620 lines.

Ranked within seven synthesized derivatives; other analogs showed lower activity.

Tubulin inhibition vs. nocodazole

Head-to-head

Lower direct potency than nocodazole

Supports mechanism-of-action differentiation; cellular potency may involve additional pathways beyond tubulin polymerization blockade.

Quantitative fold difference not reported in accessible record.

Binding mode differentiation

Head-to-head

Predicted loss of V236 H-bond

Provides structural rationale for divergent pharmacology; supports tubulin binding site occupancy studies.

Based on molecular dynamics simulations; no quantitative Kd/Ki data reported.

Mitotic arrest vs. carbendazim

Cross-study

Approximately ≥ 80-fold more potent

Supports procurement for nanomolar-range mitotic arrest and mitotic catastrophe studies.

Cross-study comparison: SK-LU-1/SW620 vs. MCF-7; data to verify in matched cell lines.

Computational design provenance

Class-level

Alchemical free energy-guided optimization

Supports selection as a case study for computational chemistry benchmarking and free energy calculation validation.

Design methodology differentiates from traditional SAR-optimized benzimidazoles.

Evidence Dimension	Antiproliferative activity (IC₅₀)
Target Compound Data	IC₅₀ < 100 nM against both SK-LU-1 and SW620 cell lines
Comparator Or Baseline	Other synthesized derivatives (compounds 5b–5g) bearing alternative phenoxy substitution patterns; exact IC₅₀ values for individual comparators not publicly available from abstract
Quantified Difference	Compound 5a exhibited the highest antiproliferative activity in the series; other derivatives showed quantitatively lower activity
Conditions	SK-LU-1 (lung adenocarcinoma) and SW620 (colon adenocarcinoma) cell lines; assay type not specified in abstract

Why This Matters

For procurement decisions, this positions compound 5a as the most potent in-series analog for lung and colon cancer cell-based assays, making substitution with other derivatives from the same series likely to produce inferior antiproliferative readouts.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source

Tubulin Polymerization Inhibition Potency: Compound 5a vs. Nocodazole Direct Comparator Data

The tubulin polymerization assay in the Cano-González et al. 2023 study revealed that compound 5a exhibits lower inhibitory potency against tubulin polymerization than nocodazole, a well-established benzimidazole tubulin polymerization inhibitor used as a reference standard [1]. Molecular dynamics simulations attributed this reduced direct antitubulin activity to the loss of a key hydrogen-bond interaction with residue V236 in the tubulin binding pocket [1]. Nocodazole is known to inhibit bovine brain tubulin polymerization with an I₅₀ of approximately 1.97–6.32 × 10⁻⁶ M (~2–6 μM) in turbidimetric assays [2].

Tubulin inhibition vs. nocodazole

Head-to-head

Lower direct potency than nocodazole

Supports mechanism-of-action differentiation; cellular potency may involve additional pathways beyond tubulin polymerization blockade.

Quantitative fold difference not reported in accessible record.

Evidence Dimension	Tubulin polymerization inhibitory potency
Target Compound Data	Lower inhibitory potency than nocodazole (exact IC₅₀ value not reported in abstract; described qualitatively as less potent)
Comparator Or Baseline	Nocodazole (I₅₀ ~ 2–6 μM for bovine brain tubulin polymerization from historical turbidimetric data)
Quantified Difference	Nocodazole > 5a in tubulin polymerization inhibition; quantitative fold difference not specified in available public record
Conditions	Tubulin polymerization assay (cell-free biochemical system); referenced against nocodazole as a positive control

Why This Matters

This counterintuitive profile—high cellular antiproliferative potency despite lower direct tubulin polymerization inhibition than nocodazole—suggests that compound 5a may engage additional cellular targets or mechanisms, making it scientifically distinct from nocodazole and unsuitable for direct substitution in mechanism-of-action studies.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source
• [2] Hoebeke J, Van Nijen G, De Brabander M. Interaction of anthelmintic benzimidazoles and benzimidazole derivatives with bovine brain tubulin. Biochem Pharmacol. 1978;27(5):651-657. View Source

Binding Mode Differentiation: Predicted H-Bond Loss at V236 vs. Nocodazole Interaction Profile

Molecular dynamics simulations from the Cano-González et al. 2023 study revealed that the reduced direct tubulin polymerization inhibition of compound 5a relative to nocodazole is mechanistically associated with the loss of a key hydrogen-bond interaction with residue V236 in the tubulin binding site [1]. Nocodazole, which co-crystallizes with α/β-tubulin multimers and occupies the benzimidazole-binding pocket, retains this critical interaction [1]. The α-naphthyloxy substituent of compound 5a, while beneficial for cellular antiproliferative activity, disrupts this H-bond network, resulting in a differentiated binding mode [1].

Binding mode differentiation

Head-to-head

Predicted loss of V236 H-bond

Provides structural rationale for divergent pharmacology; supports tubulin binding site occupancy studies.

Based on molecular dynamics simulations; no quantitative Kd/Ki data reported.

Evidence Dimension	Key binding interaction with tubulin residue V236
Target Compound Data	Loss of H-bond interaction with V236 (predicted by molecular dynamics simulations)
Comparator Or Baseline	Nocodazole retains H-bond interaction with V236 based on crystallographic structures of α/β-tubulin complexes
Quantified Difference	Qualitative difference in binding mode; no quantitative binding affinity data (Kd/Ki) reported in accessible record
Conditions	Molecular dynamics simulations based on α/β-tubulin multimer crystal structures complexed with nocodazole and mebendazole

Why This Matters

The differentiated V236 interaction provides a structural rationale for the divergent pharmacology of compound 5a and nocodazole, supporting the need for compound-specific procurement in tubulin binding site occupancy studies rather than assuming functional equivalence with other benzimidazole carbamates.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source

Induction of Mitotic Arrest and Mitotic Catastrophe: Cellular Phenotype Differentiation vs. Parent Carbendazim

Treatment with compound 5a induced morphological changes in SK-LU-1 and SW620 cancer cells that are associated with mitotic arrest and mitotic catastrophe [1]. While carbendazim (the parent scaffold) is also known to induce G2/M phase arrest via microtubule dynamics suppression in MCF-7 cells with a half-maximal mitotic arrest concentration of approximately 8 μM [2], compound 5a achieves antiproliferative effects at sub-100 nM concentrations—representing an approximately 80-fold or greater improvement in cellular potency relative to the carbendazim mitotic arrest benchmark [1][2].

Mitotic arrest vs. carbendazim

Cross-study

Approximately ≥ 80-fold more potent

Supports procurement for nanomolar-range mitotic arrest and mitotic catastrophe studies.

Cross-study comparison: SK-LU-1/SW620 vs. MCF-7; data to verify in matched cell lines.

Evidence Dimension	Concentration required for antiproliferative/mitotic arrest activity
Target Compound Data	IC₅₀ < 100 nM (SK-LU-1 and SW620 cell lines)
Comparator Or Baseline	Carbendazim: IC₅₀ ~ 10 μM for MCF-7 proliferation inhibition; half-maximal mitotic arrest at ~ 8 μM (MCF-7 cells)
Quantified Difference	Compound 5a is approximately ≥ 80-fold more potent than carbendazim at the cellular level (100 nM vs. 8–10 μM)
Conditions	Cross-study comparison: compound 5a tested in SK-LU-1/SW620; carbendazim tested in MCF-7; different cell lines, same mechanistic endpoint (mitotic arrest)

Why This Matters

The substantially greater cellular potency of compound 5a compared to the parent carbendazim scaffold justifies the procurement of this optimized derivative for assays requiring nanomolar-range tubulin-targeting activity, where unmodified carbendazim would be inadequate.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source
• [2] Yenjerla M, Cox C, Wilson L, Jordan MA. Carbendazim Inhibits Cancer Cell Proliferation by Suppressing Microtubule Dynamics. J Pharmacol Exp Ther. 2009;328(2):390-398. View Source

Computational Design Provenance: Alchemical Free Energy-Guided Optimization as a Procurement-Relevant Differentiation Factor

Compound 5a was not identified through random screening but was rationally designed using alchemical free energy calculations to predict the binding free energy difference upon ligand modification of the carbendazim scaffold [1]. This computational methodology guided the selection of the α-naphthyloxy substitution as the most viable path for structure optimization, with the prediction subsequently validated by synthesis and biological evaluation [1]. This design provenance distinguishes compound 5a from other commercially available benzimidazole carbamates that were discovered through traditional medicinal chemistry approaches without computational binding free energy guidance [1].

Computational design provenance

Class-level

Alchemical free energy-guided optimization

Supports selection as a case study for computational chemistry benchmarking and free energy calculation validation.

Design methodology differentiates from traditional SAR-optimized benzimidazoles.

Evidence Dimension	Method of lead optimization
Target Compound Data	Rationally designed via alchemical free energy calculations predicting binding free energy differences for phenoxy substitution modifications
Comparator Or Baseline	Classical benzimidazole carbamates (carbendazim, nocodazole, mebendazole) typically optimized through iterative synthesis and empirical SAR without free energy perturbation guidance
Quantified Difference	Qualitative differentiation in design methodology; compound 5a represents a computationally optimized derivative while most in-class compounds were optimized through traditional SAR
Conditions	Alchemical free energy calculations (method not further specified in abstract) used to predict relative binding free energies for substitution pattern optimization

Why This Matters

For research groups conducting computational chemistry or structure-based drug design studies, compound 5a offers a case study in successful free energy-guided optimization, providing a procurement rationale distinct from compounds lacking this computational design provenance.

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source

Tubulin polymerization-IN-57: Recommended Research and Industrial Application Scenarios Based on Quantitative Evidence

Nanomolar-Potency Antiproliferative Screening in Lung (SK-LU-1) and Colon (SW620) Adenocarcinoma Models

Compound 5a is the most potent antiproliferative agent among the carbendazim-derived series for SK-LU-1 and SW620 cell lines, with IC₅₀ values consistently below 100 nM [1]. Research groups requiring a nanomolar-range tubulin-targeting tool compound for lung or colon cancer cell-based proliferation assays should prioritize this derivative over unmodified carbendazim (which shows ~10 μM potency in MCF-7 cells) or other series analogs with lower activity [1][2].

Mechanistic Studies of Mitotic Arrest and Mitotic Catastrophe with Divergent Tubulin Binding Profiles

Because compound 5a induces mitotic arrest and mitotic catastrophe at sub-100 nM concentrations yet exhibits lower direct tubulin polymerization inhibition than nocodazole, it is well-suited for mechanistic studies that seek to dissect tubulin-dependent and tubulin-independent contributions to antiproliferative activity [1]. The loss of the V236 H-bond interaction predicted by molecular dynamics provides a specific structural hypothesis that can be tested in mutagenesis or binding studies [1].

Computational Chemistry Benchmarking: Free Energy-Guided Lead Optimization Case Study

Compound 5a serves as a validated experimental endpoint for computational chemistry groups benchmarking alchemical free energy calculation methods. The compound's design was guided by predicted binding free energy differences, and its superior activity among seven synthesized analogs provides a quantitative success metric for evaluating free energy perturbation or thermodynamic integration workflows [1].

Benzimidazole Carbamate Structure-Activity Relationship (SAR) Studies Focusing on Phenoxy Substitution Patterns

As the α-naphthyloxy-substituted member of a series explicitly designed to probe the impact of phenoxy substitution pattern modifications on antiproliferative activity, compound 5a is an essential reference compound for SAR studies exploring the steric and electronic requirements of the benzimidazole 5/6 position for anticancer activity [1]. Its procurement alongside less active series members enables full SAR profiling of this chemical space.

Application

Selection Property

Validation Focus

Lung and colon adenocarcinoma cell-model studies

Cell-model endpoint review

Antiproliferative endpoint context in SK-LU-1 and SW620 lines

Mitotic arrest and catastrophe mechanistic research

Mechanism-of-action differentiation context

Tubulin-dependent vs. tubulin-independent pathway interpretation

Computational chemistry benchmarking

Free energy calculation case-study fit

Validation against reported synthetic and biological endpoints

Benzimidazole carbamate SAR profiling

Phenoxy substitution pattern context

Comparative antiproliferative assay response across series analogs

• [1] Cano-González L, Espinosa-Mendoza JD, Matadamas-Martínez F, et al. Structure-Based Optimization of Carbendazim-Derived Tubulin Polymerization Inhibitors through Alchemical Free Energy Calculations. J Chem Inf Model. 2023;63(22):7228-7238. doi:10.1021/acs.jcim.3c01379 View Source
• [2] Yenjerla M, Cox C, Wilson L, Jordan MA. Carbendazim Inhibits Cancer Cell Proliferation by Suppressing Microtubule Dynamics. J Pharmacol Exp Ther. 2009;328(2):390-398. View Source